2-{4-[(methylsulfonyl)amino]-1H-indol-1-yl}-N-[2-(pyridin-4-yl)ethyl]acetamide
CAS No.:
Cat. No.: VC16331598
Molecular Formula: C18H20N4O3S
Molecular Weight: 372.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C18H20N4O3S |
|---|---|
| Molecular Weight | 372.4 g/mol |
| IUPAC Name | 2-[4-(methanesulfonamido)indol-1-yl]-N-(2-pyridin-4-ylethyl)acetamide |
| Standard InChI | InChI=1S/C18H20N4O3S/c1-26(24,25)21-16-3-2-4-17-15(16)8-12-22(17)13-18(23)20-11-7-14-5-9-19-10-6-14/h2-6,8-10,12,21H,7,11,13H2,1H3,(H,20,23) |
| Standard InChI Key | ZOVGUFOZOWENSC-UHFFFAOYSA-N |
| Canonical SMILES | CS(=O)(=O)NC1=C2C=CN(C2=CC=C1)CC(=O)NCCC3=CC=NC=C3 |
Introduction
The compound 2-{4-[(methylsulfonyl)amino]-1H-indol-1-yl}-N-[2-(pyridin-4-yl)ethyl]acetamide is a complex organic molecule with a molecular formula of C18H20N4O3S and a molecular weight of approximately 372.4 g/mol . This compound features an indole moiety, a methylsulfonyl group, and a pyridine derivative, which are crucial for its potential pharmacological applications.
Synthesis and Chemical Behavior
The synthesis of 2-{4-[(methylsulfonyl)amino]-1H-indol-1-yl}-N-[2-(pyridin-4-yl)ethyl]acetamide typically involves multi-step synthetic routes. These steps require careful optimization to ensure high yields and purity of the final product. Understanding the chemical behavior of this compound is crucial for developing synthetic pathways and exploring its reactivity in biological systems.
Biological Activity and Potential Applications
Indole derivatives are known for their diverse pharmacological properties, including potential anticancer, anti-inflammatory, and antimicrobial effects. The unique combination of structural features in 2-{4-[(methylsulfonyl)amino]-1H-indol-1-yl}-N-[2-(pyridin-4-yl)ethyl]acetamide suggests it may interact with specific biological targets, potentially acting as a modulator of enzyme activity or receptor binding.
Comparison with Similar Compounds
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| Methylsulfonylindole derivatives | Indole structure with methylsulfonyl group | Anticancer properties |
| Sulfonamide-based compounds | Sulfonamide functionality | Antimicrobial effects |
| 2-{4-[(methylsulfonyl)amino]-1H-indol-1-yl}-N-[2-(pyridin-4-yl)ethyl]acetamide | Indole, methylsulfonyl, pyridin-4-yl ethyl | Potential pharmacological applications |
This compound's unique combination of structural features may confer distinct pharmacological properties compared to other similar compounds.
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